2-Acetolactate
Overview
Description
2-Acetolactate, also known as α-Acetolactic acid, is a precursor in the biosynthesis of the branched-chain amino acids valine and leucine . It is produced from two molecules of pyruvic acid by acetolactate synthase . α-Acetolactic acid can also be decarboxylated by alpha-acetolactate decarboxylase to produce acetoin .
Synthesis Analysis
The synthesis of 2-Acetolactate involves the enzyme acetolactate synthase (ALS), which catalyzes the first step in the synthesis of the branched-chain amino acids . The first common enzyme in the pathway, acetolactate synthase (ALS), utilizes either two pyruvate molecules for the formation of acetolactate .
Molecular Structure Analysis
The molecular formula of 2-Acetolactate is C5H8O4 . Its average mass is 131.107 Da and its monoisotopic mass is 131.034988 Da . It has 4 hydrogen bond acceptors, 2 hydrogen bond donors, and 2 freely rotating bonds .
Chemical Reactions Analysis
In the chemical reaction involving 2-Acetolactate, two equivalents of acidic pyruvate are converted into one equivalent of the less acidic α-acetolactate . The yield of α-acetolactate from pyruvate was reported to be around 80 ± 3% (mol α-acetolactate/0.5mol pyruvate consumed) for the reaction in GM17-broth and 76 ± 11% (mol α-acetolactate/0.5mol pyruvate consumed) in RWP-broth .
Physical And Chemical Properties Analysis
The boiling point of 2-Acetolactate is 284.7±25.0 °C at 760 mmHg . Its vapour pressure is 0.0±1.3 mmHg at 25°C and its enthalpy of vaporization is 60.8±6.0 kJ/mol . The flash point is 140.2±19.7 °C .
Scientific Research Applications
1. Herbicide Action Mechanisms
2-Acetolactate plays a crucial role in the action mechanisms of acetolactate synthase-inhibiting herbicides. These herbicides, widely used since the 1980s, target the enzyme acetolactate synthase (ALS), which interferes with the synthesis of branched-chain amino acids in plants. Research has shown that ALS inhibition leads to secondary effects, such as the buildup of 2-ketobutyrate and disruption of critical cellular processes in plants (Zhou, Liu, Zhang, & Liu, 2007).
2. Inhibition of Acetolactate Reductoisomerase
Acetolactate is a key intermediate in the branched-chain amino acid biosynthetic pathway. Studies have identified compounds like Hoe 704 that inhibit acetolactate reductoisomerase, an enzyme acting on acetolactate, demonstrating its potential as a target for herbicidal compounds (Schulz, Spönemann, Köcher, & Wengenmayer, 1988).
3. Target for Antimicrobial Drug Discovery
Acetohydroxyacid synthase (AHAS), also known as acetolactate synthase, is the first enzyme in the branched-chain amino acid (BCAA) biosynthesis pathway, crucial in microorganisms and plants. This makes it an attractive target for both drug and herbicide discovery, providing opportunities for the development of new antimicrobial agents (Pue & Guddat, 2014).
4. Metabolic Engineering for Chemical Production
The synthesis of chemicals like 2,3-butanediol involves metabolic pathways including enzymes like acetolactate synthase. Genetic manipulation of organisms like Synechocystis sp. PCC6803, to express a pathway involving acetolactate synthase, has been shown to efficiently convert CO2 into valuable chemicals (Savakis, Angermayr, & Hellingwerf, 2013).
5. Biochemical and Structural Characterization
Understanding the biochemical and structural properties of enzymes like acetolactate decarboxylase from various microorganisms, which play a role in the conversion of acetolactate to other compounds, is crucial for applications in biotechnology and pharmaceuticals (Ji et al., 2018).
6. Enhancing Recombinant Protein Production
In Escherichia coli, metabolic engineering involving the alsS gene encoding acetolactate synthase has been used to reduce acetate accumulation, thus enhancing recombinant protein production. This approach leverages the conversion of excess pyruvate to acetolactate, thereby improving protein yield and cell density (Aristidou, San, & Bennett, 1995).
Future Directions
The production of 2-Acetolactate can be improved through metabolic engineering strategies . For example, in a study, in silico design algorithms were used on the yeast genome-scale model to predict genomic modifications that could enhance the production of early-step Taxol® in engineered Saccharomyces cerevisiae cells . The study highlighted the effectiveness of computational and integrated approaches in identifying promising genomic modifications that can enhance the performance of yeast cell factories .
properties
IUPAC Name |
2-hydroxy-2-methyl-3-oxobutanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O4/c1-3(6)5(2,9)4(7)8/h9H,1-2H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMDWGEGFJUBKLB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C)(C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801343582 | |
Record name | 2-Acetolactate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801343582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 2-Acetolactate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0006833 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
2-Hydroxy-2-methyl-3-oxobutanoic acid | |
CAS RN |
918-44-5 | |
Record name | 2-Acetolactic acid, (+/-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000918445 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Acetolactate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801343582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-ACETOLACTIC ACID, (±)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QV9C4ZW4PY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.